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Compound of Interest

Compound Name: PIGMENT RED 170

Cat. No.: B1581009

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the key analytical techniques for
the characterization of Pigment Red 170 (C.l. 12475), a high-performance organic azo
pigment.[1] The protocols outlined below are essential for quality control, formulation
development, and in-depth physicochemical analysis.

Introduction

Pigment Red 170 is a naphthol red pigment widely utilized in automotive coatings, paints,
printing inks, plastics, and textiles due to its vibrant red hue, excellent lightfastness, and
chemical stability.[1][2][3][4] Its performance is intrinsically linked to its physicochemical
properties, including crystal structure, particle size and morphology, thermal stability, and
spectral characteristics. Accurate and robust analytical methods are therefore crucial for
ensuring consistent quality and performance.

This document details the application of several key analytical techniques for the
comprehensive characterization of Pigment Red 170.

Analytical Techniques and Protocols

A multi-faceted approach employing various analytical techniques is necessary for a thorough
characterization of Pigment Red 170. The following sections detail the experimental protocols
for the most critical methods.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1581009?utm_src=pdf-interest
https://www.benchchem.com/product/b1581009?utm_src=pdf-body
https://www.atamanchemicals.com/pigment-red-170_u33312/
https://www.benchchem.com/product/b1581009?utm_src=pdf-body
https://www.atamanchemicals.com/pigment-red-170_u33312/
https://www.wontimenewmaterials.com/blog-Organic-pigments-9097/Pigment-Red-170-11801768.html
https://senova-chem.com/wp-content/uploads/2025/11/Pigment-Red-170.pdf
https://vipulorganics.com/blog/2020/02/25/useful-details-of-pigment-red-170-and-its-applications/
https://www.benchchem.com/product/b1581009?utm_src=pdf-body
https://www.benchchem.com/product/b1581009?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Crystallographic Analysis: X-ray Powder Diffraction
(XRPD)

X-ray Powder Diffraction is a fundamental technique for identifying the crystalline phases and
determining the degree of crystallinity of Pigment Red 170.[5] This pigment is known to exist in
different polymorphic forms, such as the a, 3, and y phases, each exhibiting distinct properties.
[6][7][8][9] XRPD is instrumental in monitoring the phase transitions, for instance, the
conversion from the a-phase to the more stable y-phase through hydrothermal treatment.[6][7]

Experimental Protocol:

e Sample Preparation: A small amount of the dry Pigment Red 170 powder is gently packed
into a sample holder. Ensure a flat and even surface for analysis.

 Instrumentation: A powder X-ray diffractometer equipped with a Cu Ka X-ray source (A =
1.5406 A) is typically used.

o Data Collection:

o

20 Scan Range: 5° to 40°.[7]

o

Voltage and Current: 40 kV and 40 mA.[7]

[¢]

Scan Mode: Continuous or step scan.

[¢]

Step Size and Dwell Time: For detailed analysis, a step size of 0.02° with a dwell time of
1-2 seconds per step is recommended.

o Data Analysis:

o Phase Identification: The resulting diffraction pattern is compared with reference patterns
from crystallographic databases (e.g., ICDD) to identify the specific polymorph(s) present.

o Crystallinity Assessment: The degree of crystallinity can be estimated by calculating the
ratio of the area of crystalline peaks to the total area (crystalline peaks + amorphous halo).
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o Quantitative Analysis: Rietveld refinement can be employed for quantitative phase
analysis in mixtures of polymorphs.

Key Diffraction Peaks for Phase Identification:

New diffraction peaks appearing at 26 = 7.2°, 11.3°, 12.9°, 18.1°, and 30.8° can indicate the
presence of the y-phase after hydrothermal treatment.[7] The a-phase is characterized by a
weak peak in the 20 range of 4°-6°.[7]

Logical Workflow for XRPD Analysis of Pigment Red 170

XRPD Analysis Workflow

Quantitative Phase Analysis
(Rietveld Refinement)

If multiple phases

Click to download full resolution via product page

Caption: Workflow for the crystallographic analysis of Pigment Red 170 using XRPD.

Morphological and Particle Size Analysis: Scanning
Electron Microscopy (SEM)

SEM is employed to visualize the morphology, size, and shape of the pigment particles.[7][10]
These characteristics significantly influence the pigment's optical properties, such as hiding
power and dispersibility.

Experimental Protocol:

e Sample Preparation:
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o A small amount of the pigment powder is dispersed onto a carbon adhesive tab mounted
on an aluminum stub.

o Excess powder is removed by gentle tapping or with a jet of dry air.

o The sample is then sputter-coated with a thin layer of a conductive material (e.g., gold or
palladium) to prevent charging under the electron beam.[7]

e Instrumentation: A scanning electron microscope.
e Imaging Conditions:

o Accelerating Voltage: 5 kV.[7]

o Working Distance: 6 mm.[7]

o Detector: Secondary Electron (SE) detector for topographical imaging.[7]
e Image Analysis:

o The acquired micrographs are used to assess the particle shape (e.g., needle-like,
spherical, irregular).

o Image analysis software can be used to measure the particle size distribution from a
statistically significant number of particles.

Chemical Structure and Identification: Fourier Transform
Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful tool for identifying Pigment Red 170 and characterizing its
chemical structure.[7][11] It is particularly useful for in-situ identification within complex matrices
like automotive paint layers.[11]

Experimental Protocol:

e Sample Preparation:
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o KBr Pellet Method: A few milligrams of the pigment are intimately mixed with dry
potassium bromide (KBr) powder in an agate mortar. The mixture is then pressed into a
thin, transparent pellet using a hydraulic press.

o Attenuated Total Reflectance (ATR): A small amount of the pigment powder is placed
directly onto the ATR crystal. This method requires minimal sample preparation.

¢ Instrumentation: A Fourier Transform Infrared spectrometer.
» Data Collection:
o Spectral Range: Typically 4000 to 400 cm~1.
o Resolution: 4 cm~1.
o Number of Scans: 16 to 32 scans are co-added to improve the signal-to-noise ratio.

o Data Analysis: The resulting infrared spectrum, with its characteristic absorption bands
corresponding to specific functional groups in the molecule, serves as a fingerprint for
Pigment Red 170.

Thermal Stability Assessment: Thermogravimetric
Analysis (TGA)

TGA provides quantitative information about the thermal stability of Pigment Red 170. This is a
critical parameter for applications where the pigment is exposed to high temperatures during
processing, such as in plastics.[10][12]

Experimental Protocol:

o Sample Preparation: A small, accurately weighed amount of the pigment (typically 5-10 mg)
is placed in a TGA crucible (e.g., alumina or platinum).

 Instrumentation: A thermogravimetric analyzer.
e Analysis Conditions:

o Temperature Range: Typically from room temperature to 600 °C or higher.
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o Heating Rate: A linear heating rate of 10 °C/min is common.

o Atmosphere: The analysis can be performed under an inert atmosphere (e.g., nitrogen) or
an oxidative atmosphere (e.g., air), depending on the desired information.

o Data Analysis: The TGA curve plots the percentage of weight loss as a function of
temperature. The onset temperature of decomposition is a key indicator of thermal stability.
The derivative of the TGA curve (DTG) shows the rate of weight loss and can help identify
distinct decomposition steps.

Quantitative Data from Thermal Analysis:

. . Thermal Stability
Sample Melting Point (°C) Reference
Improvement (°C)

Unmodified Pigment

339 - [12]
Red 170

Silica Fume Modified

) 21 [12]
Pigment Red 170

Optical Properties: UV-Visible Spectroscopy and
Colorimetry

UV-Visible spectroscopy is used to evaluate the optical properties and UV resistance of
Pigment Red 170, while colorimetry provides standardized color measurements.[10]

Experimental Protocol (UV-Visible Diffuse Reflectance):

o Sample Preparation: The dry pigment powder is packed into a sample holder with a quartz

window.

e Instrumentation: A UV-Visible spectrophotometer equipped with a diffuse reflectance
accessory.

o Data Collection:

o Wavelength Range: Typically 200 to 800 nm.
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o Reference: A standard white reference material (e.g., BaSOa or Spectralon®) is used to
obtain a baseline.

o Data Analysis: The reflectance spectrum provides information about the absorption and
scattering properties of the pigment in the UV and visible regions.

Experimental Protocol (Colorimetry):

o Sample Preparation: A dispersion of the pigment in a suitable binder is prepared and applied
as a uniform film on a substrate.

 Instrumentation: A spectrophotometer or colorimeter.

o Data Collection: The CIELab* color coordinates (L, a, b) are measured. L represents
lightness, a* represents the red/green axis, and b* represents the yellow/blue axis.

o Data Analysis: These values provide a standardized and quantitative measure of the
pigment's color.

Summary of Analytical Techniques

Overview of Analytical Methods for Pigment Red 170 Characterization

Pigment Red 170

Physicochemical P{;operties
Crystal Structure - . Chemical Structure . . -
(Polymorphism, Crystallinity) Morphology & Particle Size (Functional Groups) Thermal Stability Optical Properties & Color
4 4

Pal . X

Analytical Techniques
X-ray Powder Diffraction (XRPD) Scanning Electron Microscopy (SEM) FTIR Spectroscopy Thermogravimetric Analysis (TGA) UV-Vis Spectroscopy & Colorimetry
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Caption: Relationship between physicochemical properties of Pigment Red 170 and the
corresponding analytical techniques.

Quantitative Data Summary

The following tables summarize key quantitative data obtained from the characterization of
Pigment Red 170.

Table 1: Isothermal Crystallization Kinetics of Pigment Red 170 (a to y phase transformation)

6718l

L Apparent
. Kinetic Rate ..
Temperature (°C) Avrami Index (n) Activation Energy
Constant (K)

(E) (kcal/mol)

10.42 (incubation),
140 2.65 6.02 x 10~ o

24.31 (total transition)

10.42 (incubation),
150 3.01 8.34x 1076

24.31 (total transition)

Table 2: Physical and Performance Properties of Pigment Red 170[3]
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Property Specification |/ Description
Density (g/cm3) Approx. 1.4 - 1.6

Oil Absorption ( g/100g ) Approx. 45 - 65

pH Value (10% slurry) 6.5-8.0

Lightfastness (1-8) 7-8 (Excellent)

Heat Resistance (°C) 200 - 220

Water Resistance (1-5) 5 (Excellent)

Oil Resistance (1-5) 5 (Excellent)

Acid Resistance (1-5) 4 (Good)

Alkali Resistance (1-5) 4 (Good)

(Note: 1=Poor, 5=Excellent)

By following these detailed protocols and utilizing the provided data as a benchmark,
researchers, scientists, and drug development professionals can effectively characterize
Pigment Red 170, ensuring its quality, performance, and suitability for various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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